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Compound of Interest

Compound Name: Daphmacropodine

Cat. No.: B15587297

For Immediate Release

This technical guide provides a summary of the available scientific information on
Daphmacropodine, a natural product of interest to researchers in pharmacology and drug
development. The document outlines its core physicochemical properties. However, a
comprehensive review of publicly accessible scientific literature reveals a lack of in-depth
studies on its specific biological activities, experimental protocols, and associated signaling
pathways.

Core Physicochemical Data

Daphmacropodine is a natural alkaloid isolated from plants of the Daphniphyllum genus. Its
fundamental chemical identifiers are summarized below.

Property Value Citation
CAS Number 39729-21-0 [11[2][3]
Molecular Weight 513.76 g/mol [1112]
Molecular Formula Cs2Hs51NOa [1][2]

Biological Activity and Experimental Data
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While research has been conducted on various alkaloids isolated from Daphniphyllum
macropodum, specific and detailed information regarding the biological activity and mechanism
of action of Daphmacropodine remains limited in the scientific literature. Studies on related
compounds from the same plant have included evaluations for cytotoxic and pesticidal
activities.[1] However, detailed experimental protocols for these assays as they pertain
specifically to Daphmacropodine are not provided in the available literature.

A thorough search for in-depth experimental methodologies, such as those for cytotoxicity
assays, anti-cancer activity, or other pharmacological evaluations directly involving
Daphmacropodine, did not yield replicable protocols. General procedures for in vitro
cytotoxicity assays are widely available but are not specific to this compound.

Signaling Pathways

Currently, there is no published research that elucidates the signaling pathways modulated by
Daphmacropodine. The mechanism of action of this particular alkaloid has not been a subject
of detailed investigation in the reviewed literature. Therefore, diagrams of signaling pathways or
experimental workflows involving Daphmacropodine cannot be generated at this time due to a
lack of foundational data.

In conclusion, while the basic chemical identity of Daphmacropodine is established, its
biological role and potential as a pharmacological agent are not yet well-defined in the public
domain. Further research is required to characterize its bioactivities, elucidate its mechanism of
action, and establish detailed experimental protocols for its study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Daphmacropodine: Physicochemical Properties and
Biological Activity Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587297#daphmacropodine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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